Cas no 77006-29-2 (5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-methyl-3-oxo-)

• Product Name: 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-methyl-3-oxo-
• CAS No: 77006-29-2
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 562603
• PubChem ID: 4121851
• Update Time: 2025-04-19

5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-4-methyl-3-oxo-
• 2-AMINO-3-(3-HYDROXY-4-METHYL-ISOXAZOL-5-YL)-PROPIONIC ACID
• 1H-Imidazo-4-ethanamine,5-methyl
• 1H-Imidazole-4-ethanamine,5-methyl
• 4-Methylhistamine
• 4-methyl-Homo-IBO
• 4-methylhomoibotenic acid
• 5-Methylhistamine
• 2-amino-3-(4-methyl-3-oxo-2,3-dihydro-1,2-oxazol-5-yl)propanoic acid
• GTPL5449
• 4-Methyl-homoibotenic Acid
• Q27073950
• 2-amino-3-(4-methyl-3-oxo-1,2-oxazol-5-yl)propanoic acid
• SCHEMBL5281708
• 2-AMINO-3-(3-HYDROXY-4-METHYL-ISOXAZOL-5-YL)-PROPIONICACID
• CHEMBL268762
• 5-Isoxazolepropanoicacid,a-amino-2,3-dihydro-4-methyl-3-oxo-
• 2-Amino-3-(4-methyl-3-oxo-2,3-dihydroisoxazol-5-yl)propanoic acid
• (R,S)-4-Methylhomoibotenic acid
• (S)-4-Methylhomoibotenic acid
• 77006-29-2
• AKOS006283468

• Inchi： 1S/C7H10N2O4/c1-3-5(13-9-6(3)10)2-4(8)7(11)12/h4H,2,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QQKCZEULAPHDJP-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(N1)=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 186.06400
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 109.58000
• LogP: 0.34330